Iodine green(2+)

• Molecular Formula: C27H35N3+2
• Molecular Weight: 401.6 g/mol
• IUPAC Name: [4-[(E)-[4-(dimethylamino)phenyl]-(4-dimethylazaniumylidene-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]phenyl]-trimethylazanium
• InChI: InChI=1S/C27H35N3/c1-20-19-23(13-18-26(20)29(4)5)27(21-9-14-24(15-10-21)28(2)3)22-11-16-25(17-12-22)30(6,7)8/h9-19H,1-8H3/q+2
• InChI Key: XPIWPALOXVBQHJ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C/C(=C(\C2=CC=C(C=C2)N(C)C)/C3=CC=C(C=C3)[N+](C)(C)C)/C=CC1=[N+](C)C
• SMILES: CC1=CC(=C(C2=CC=C(C=C2)N(C)C)C3=CC=C(C=C3)[N+](C)(C)C)C=CC1=[N+](C)C

Description

Iodine green(2+) is an iminium ion that forms the cationic portion of the histological dye 'iodine green'. It is an iminium ion and a quaternary ammonium ion.

Scientific Research Applications

Energy Transfer Processes

In studies focusing on the energy-transfer processes within iodine molecules, iodine has been instrumental in understanding the interactions and energy dynamics within molecular structures. Steinfeld and Klemperer (1965) explored the fluorescence excited in iodine by the green emission line of mercury, providing insights into the cross sections for quenching, vibrational, and rotational energy transfer. Their work delved into the complexity of molecular interactions, shedding light on how iodine interacts with various gases, contributing to our understanding of molecular behavior at a fundamental level (Steinfeld & Klemperer, 1965).

Fluorescence Spectroscopy

Williamson (2011) demonstrated the use of molecular iodine vapor excited with a green helium-neon laser in fluorescence spectroscopy. This research emphasized the practicality and safety of using a green helium-neon laser, highlighting the applications of iodine in facilitating the study of molecular parameters through fluorescence. The approach offers benefits in terms of cost, safety, and data analysis, broadening the scope of iodine applications in educational and research settings (Williamson, 2011).

Biofortification and Agricultural Quality

Krzepiłko et al. (2018) researched the biofortification of triticale plants with iodine, exploring its impact on the biological quality of green plants. This study is pivotal in understanding the potential of iodine in enhancing the nutritional value of crops, presenting a sustainable approach to addressing iodine deficiency in human diets through agricultural practices (Krzepiłko et al., 2018).

Frequency Stabilization in Optical Communication

The work of Chui et al. (2005) highlights the application of iodine in stabilizing the frequency of diode lasers in the optical communication band. The precision achieved in frequency locking using iodine as a reference, points to its critical role in enhancing the reliability and performance of optical communication technologies (Chui et al., 2005).